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Cat. No.: B12331797

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Libethenite, a secondary copper phosphate hydroxide mineral with the chemical formula

Cu₂(PO₄)(OH), is a subject of interest in mineralogy and materials science due to its unique

crystal structure and properties.[1][2][3] First described in 1823, it was named after its type

locality, Ľubietová (Libethen) in Slovakia.[1][2][3] This guide provides a comprehensive

overview of the mineralogy of libethenite, including its crystallographic, physical, and chemical

properties, as well as detailed methodologies for its analysis.

Crystallographic and Physical Properties
Libethenite crystallizes in the orthorhombic system, belonging to the space group Pnnm.[1] It is

isostructural with other minerals of the olivenite group, such as adamite and eveite.[1] The

crystal structure consists of chains of edge-sharing CuO₄(OH)₂ octahedra that run parallel to

the c-axis, linked by PO₄ tetrahedra.[2] This arrangement creates channels along the c-axis.[2]
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The physical properties of libethenite are summarized in the tables below. It typically appears

as light to dark green, olive-green, or even blackish-green prismatic crystals.[1][4] It exhibits a

vitreous to greasy luster and is translucent to transparent.[1][4]

Table 1: Crystallographic Data for Libethenite
Property Value Reference

Crystal System Orthorhombic [1]

Space Group Pnnm [1]

Cell Parameters
a = 8.062(5) Å, b = 8.384(4) Å,

c = 5.881(2) Å
[1]

a:b:c ratio 0.962 : 1 : 0.701 [1]

Unit Cell Volume 397.5 Å³ [2]

Z (formula units per unit cell) 4

Table 2: Physical and Optical Properties of Libethenite
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Property Value Reference

Color
Light to dark green, olive-

green, blackish-green
[1][4]

Luster Vitreous to greasy [1][4]

Transparency Translucent to transparent [1][4]

Hardness (Mohs) 4 [1][4]

Density (g/cm³) 3.6 - 4.0 [3]

Cleavage Indistinct on {100} and {010} [1][3]

Fracture Irregular to conchoidal [1]

Streak Light green [3]

Optical Class Biaxial (-) [1]

Refractive Indices
nα = 1.701 - 1.704, nβ = 1.743

- 1.747, nγ = 1.787 - 1.790
[3]

Birefringence 0.086 [3]

2V Angle 80 - 90° [3]

Chemical Composition and Analysis
The ideal chemical formula for libethenite is Cu₂(PO₄)(OH). The elemental composition by

weight is approximately 53.16% copper, 12.96% phosphorus, 33.46% oxygen, and 0.42%

hydrogen. Arsenic is a common impurity, reflecting the solid solution series with olivenite

(Cu₂AsO₄(OH)).

Table 3: Ideal Chemical Composition of Libethenite
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Element Symbol Weight % Oxide Weight %

Copper Cu 53.16 CuO 66.55

Phosphorus P 12.96 P₂O₅ 29.69

Hydrogen H 0.42 H₂O 3.77

Oxygen O 33.46

Total 100.00 Total 100.01

Experimental Protocols
Single-Crystal X-ray Diffraction (SC-XRD)
Objective: To determine the unit cell parameters, space group, and crystal structure of

libethenite.

Methodology:

Crystal Selection and Mounting:

Select a single, euhedral crystal of libethenite (typically < 0.5 mm in its largest dimension)

under a polarized light microscope to ensure it is a single crystallographic domain.

Mount the selected crystal on a glass fiber or a cryo-loop using a suitable adhesive (e.g.,

epoxy or oil).

Center the crystal on the goniometer head of the diffractometer.

Data Collection:

Use a four-circle diffractometer equipped with a monochromatic X-ray source (e.g., Mo-Kα

radiation, λ = 0.71073 Å) and a CCD or CMOS detector.

Perform an initial unit cell determination by collecting a few frames at different orientations.

Collect a full sphere of diffraction data using a series of omega and phi scans. Typical data

collection parameters include:
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Temperature: 293 K (room temperature)

Frame width: 0.5° in omega

Exposure time: 10-30 seconds per frame

Detector distance: 50-60 mm

Data Reduction and Structure Refinement:

Integrate the raw diffraction data to obtain a list of hkl indices and their corresponding

intensities.

Apply corrections for Lorentz factor, polarization, and absorption (e.g., using a multi-scan

absorption correction).

Determine the space group from the systematic absences in the diffraction data.

Solve the crystal structure using direct methods or Patterson methods.

Refine the structural model (atomic coordinates, anisotropic displacement parameters)

using a full-matrix least-squares refinement program. The refinement is complete when the

R-factor (a measure of the agreement between observed and calculated structure factors)

converges to a low value (typically < 5%).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12331797?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Data Collection

Data Processing & Refinement

Crystal Selection

Crystal Mounting

Unit Cell Determination

Full Sphere Data Collection

Data Integration

Corrections

Space Group Determination

Structure Solution

Structure Refinement
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Sample Preparation

Data Acquisition

Data Analysis

Grinding

KBr Pellet (FTIR) Microscope Slide (Raman)

FTIR Spectroscopy Raman Spectroscopy

Peak Identification

Functional Group Assignment
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Sample Preparation

Instrument Setup & Calibration

Data Acquisition & Analysis

Mounting in Epoxy

Grinding & Polishing

Carbon Coating

Set Beam Parameters

Calibrate with Standards

Select Analysis Points

Measure X-ray Intensities

Matrix Correction (ZAF)

Quantitative Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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